Cas no 41005-07-6 (1,6-Heptadiyn-4-ol, 4-methyl-)
1,6-Heptadiyn-4-ol, 4-methyl- structure
Product name:1,6-Heptadiyn-4-ol, 4-methyl-
1,6-Heptadiyn-4-ol, 4-methyl- Chemical and Physical Properties
Names and Identifiers
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- 41005-07-6
- 1,6-Heptadiyn-4-ol, 4-methyl-
- 4-Methyl-1,6-heptadiyn-4-ol
- DTXSID40439870
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- Inchi： InChI=1S/C8H10O/c1-4-6-8(3,9)7-5-2/h1-2,9H,6-7H2,3H3
- InChI Key： RBMPDLGORLFXHH-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 122.073164938Da
- Monoisotopic Mass: 122.073164938Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 20.2Ų
1,6-Heptadiyn-4-ol, 4-methyl- Related Literature
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Mohsen Khaledian,Razali Ismail,Elnaz Akbari RSC Adv., 2016,6, 38753-38760
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Badr A. Mahmoud,Abdulmajid A. Mirghni,Oladepo Fasakin,Kabir O. Oyedotun,Ncholu Manyala RSC Adv., 2020,10, 16349-16360
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Muhamad Z. Mokhtar,Mu Chen,Eric Whittaker,Bruce Hamilton,Nicholas Aristidou,Ali Gholinia,Saif A. Haque,Brian R. Saunders Phys. Chem. Chem. Phys., 2017,19, 7204-7214
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Zheng-Han Guo,Ling-Li Zhou,Dong-Sheng Pan,Sai Huang,Jin-Kun Li,Jun-Ling Song New J. Chem., 2021,45, 11845-11851
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5. Book reviews
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Gilles Clavier,Rachel Méallet-Renault,Fabien Miomandre,Jie Tang New J. Chem., 2011,35, 1678-1682
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7. Book reviews
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8. Calcium sulfate hemihydrate whisker reinforced polyvinyl alcohol with improved shape memory effect†Wenpeng Zhao,Chuanhui Gao,Hongfei Sang,Jun Xu,Chuanxing Wang,Yumin Wu RSC Adv., 2016,6, 52982-52986
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Achintesh Narayan Biswas,Purak Das,Sandip Sengupta,Amitava Choudhury,Pinaki Bandyopadhyay RSC Adv., 2011,1, 1279-1286
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Hale Ocak,Belkız Bilgin-Eran,Carsten Tschierske Soft Matter, 2013,9, 4590-4597
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